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Introduction
(-)-Dihydrojasmonic acid, a cyclopentanone fatty acid, is a naturally occurring plant growth

regulator.[1] As a member of the jasmonate family of plant hormones, it is involved in various

physiological processes, including plant development and responses to biotic and abiotic

stress.[2] This technical guide provides a comprehensive overview of the structure, chemical

properties, and known biological activities of (-)-Dihydrojasmonic acid, with a focus on

quantitative data and experimental methodologies.

Chemical Structure and Identification
(-)-Dihydrojasmonic acid, with the IUPAC name 2-[(1R,2R)-3-oxo-2-pentylcyclopentyl]acetic

acid, is the stereoisomer of dihydrojasmonic acid with a specific spatial arrangement of its

constituent atoms.[3] The molecule features a cyclopentanone ring substituted with a pentyl

group and an acetic acid group.

Table 1: Chemical Identifiers for (-)-Dihydrojasmonic Acid
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Identifier Value

IUPAC Name
2-[(1R,2R)-3-oxo-2-pentylcyclopentyl]acetic

acid[3]

CAS Number 98674-52-3[1]

Molecular Formula C₁₂H₂₀O₃[1]

Molecular Weight 212.28 g/mol [1]

SMILES CCCCC[C@@H]1--INVALID-LINK--CC(=O)O[1]

InChI Key PQEYTAGBXNEUQL-NXEZZACHSA-N[1]

Physicochemical Properties
(-)-Dihydrojasmonic acid is typically a solid or a neat liquid and is soluble in chloroform.[4] It

is recognized as a skin and eye irritant.[5]

Table 2: Physicochemical Data for Dihydrojasmonic Acid

Property Value Notes

Appearance
Solid or colorless to slightly

yellow/orange clear liquid[3][6]
Data for racemic mixture

Optical Rotation
[α]²²_D_ = -28.3° (c=0.1 in

MeOH)[7]
Specific for (-)-enantiomer

Density 1.04 g/mL[3] Data for racemic mixture

Refractive Index n20/D 1.470[3] Data for racemic mixture

Purity ≥95% (mixture of isomers)[4] Commercially available purity

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR) for the specific (-)-

enantiomer of dihydrojasmonic acid are not readily available in public databases. Commercial

suppliers of the racemic mixture often do not provide detailed analytical data.[8] However, LC-
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MS/MS data for (-)-Dihydrojasmonic acid is available and can be used for its identification in

complex mixtures.[9] For reference, predicted ¹H and ¹³C NMR spectra for the closely related

jasmonic acid are available in public databases.[3][10]

Synthesis
A detailed, publicly available, step-by-step protocol for the specific asymmetric synthesis of (-)-
Dihydrojasmonic acid is not readily found in the literature. However, the synthesis of related

compounds, such as (+)-dihydrojasmone, often involves the preparation of a prochiral

precursor followed by an enantioselective hydrogenation step using a chiral catalyst system.[1]

The synthesis of the racemic mixture of dihydrojasmonic acid can be achieved through various

organic synthesis routes.

Biological Activity and Experimental Protocols
(-)-Dihydrojasmonic acid is known to function as a plant growth regulator.[4] One of its

documented activities is the inhibition of lettuce seed germination and the reduction of radicle

length in germinated seedlings at a concentration of 10 mM.[4]

Experimental Protocol: Lettuce Seed Germination
Bioassay
This protocol is adapted from standard methods for assessing the phytotoxicity of chemical

compounds.

Materials:

Lettuce seeds (e.g., Lactuca sativa)

(-)-Dihydrojasmonic acid

Solvent for dissolving the test compound (e.g., ethanol, if necessary)

Distilled water

Petri dishes (90-100 mm diameter)

Filter paper (Whatman No. 3 or equivalent)
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Incubator set at a constant temperature (e.g., 22-25°C)

Pipettes and other standard laboratory glassware

Procedure:

Preparation of Test Solutions:

Prepare a stock solution of (-)-Dihydrojasmonic acid in a suitable solvent if it is not

readily soluble in water.

Prepare a series of dilutions of the test compound in distilled water to achieve the desired

final concentrations (e.g., 10 mM). A negative control (distilled water only) and a solvent

control (if a solvent other than water is used) should also be prepared.

Assay Setup:

Place one or two sheets of filter paper in each petri dish.

Pipette a specific volume (e.g., 5 mL) of the respective test solution or control onto the

filter paper in each petri dish, ensuring the paper is saturated but not flooded.

Place a predetermined number of lettuce seeds (e.g., 20-50) on the moist filter paper in

each dish.

Seal the petri dishes with lids and place them in plastic bags to maintain humidity.

Incubation:

Incubate the petri dishes in the dark at a constant temperature (e.g., 22-25°C) for a

specified period (e.g., 5 days or 120 hours).[9]

Data Collection and Analysis:

After the incubation period, count the number of germinated seeds in each dish.

Germination is typically defined by the emergence of the radicle.

For germinated seeds, measure the length of the radicle.
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Calculate the germination percentage and the average radicle length for each treatment

and control.

Analyze the data for statistically significant differences between the treatments and the

controls.

Biosynthesis and Signaling Pathways
(-)-Dihydrojasmonic acid is a derivative of jasmonic acid. The biosynthesis of jasmonates

originates from α-linolenic acid through a series of enzymatic reactions primarily occurring in

the chloroplasts and peroxisomes.[5]

Jasmonic Acid Biosynthesis Pathway
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Caption: Simplified Jasmonic Acid Biosynthesis Pathway.

Jasmonates, including dihydrojasmonic acid, are key signaling molecules in plants. The

signaling pathway is initiated by the binding of the active jasmonate form (JA-isoleucine) to the

COI1 receptor, leading to the degradation of JAZ repressor proteins and the subsequent

activation of transcription factors that regulate the expression of jasmonate-responsive genes.

[5][11]

Jasmonate Signaling Pathway
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Caption: Core Jasmonate Signaling Pathway.

Conclusion
(-)-Dihydrojasmonic acid is a significant natural product with defined roles in plant biology.

While its fundamental chemical structure and some physicochemical properties are well-

documented, a comprehensive understanding for research and development purposes is

hampered by the limited availability of detailed spectroscopic and synthetic data for the specific
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enantiomer. The provided experimental protocol for the lettuce seed germination assay offers a

standardized method for investigating its biological activity. Further research is warranted to

fully elucidate the specific signaling cascades it may modulate and to develop efficient and

scalable enantioselective synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1345552?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6566436/
https://foodb.ca/compounds/FDB011689
https://np-mrd.org/spectra/nmr_one_d/5834
https://www.caymanchem.com/product/35362/dihydrojasmonic-acid
https://www.researchgate.net/figure/Schematic-diagram-of-jasmonate-signal-induction-and-the-self-regulation-mechanism_fig3_368967418
https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://www.mdpi.com/1422-0067/21/2/621
http://orgsyn.org/demo.aspx?prep=CV8P0043
https://www.researchgate.net/figure/A-simplified-schematic-presentation-of-jasmonate-JA-signaling-After-its-biosynthesis_fig3_350648347
https://spectrabase.com/spectrum/GnSh9UncEQy
https://www.researchgate.net/figure/Schematic-diagram-of-the-JA-signaling-pathway-in-monocot-plants-with-inclusion-of-some_fig1_301637109
https://www.benchchem.com/product/b1345552#dihydrojasmonic-acid-structure-and-chemical-properties
https://www.benchchem.com/product/b1345552#dihydrojasmonic-acid-structure-and-chemical-properties
https://www.benchchem.com/product/b1345552#dihydrojasmonic-acid-structure-and-chemical-properties
https://www.benchchem.com/product/b1345552#dihydrojasmonic-acid-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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